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This whitepaper provides a comprehensive overview of the pivotal discoveries and evolving

methodologies in the study of atmospheric ozone. From its initial identification to the

establishment of global monitoring networks, this guide details the key experiments, the

scientists behind them, and the technological advancements that have shaped our

understanding of this critical atmospheric component.

The Discovery of Ozone
The journey into understanding atmospheric ozone began in the mid-19th century with the

work of German chemist Christian Friedrich Schönbein.[1][2] In 1839, during experiments on

the electrolysis of water and the slow oxidation of white phosphorus, Schönbein noted a distinct

pungent odor, reminiscent of the air after a lightning strike.[2][3][4][5] This led him to isolate and

identify a new gaseous substance, which he named "ozone" from the Greek word "ozein,"

meaning "to smell."[2][3][4] The chemical formula for ozone, O₃, was later determined in 1865

by Jacques-Louis Soret and confirmed by Schönbein in 1867.[3]

Early Methodologies for Ozone Detection
Schönbein's initial work not only identified ozone but also provided the first method for its

detection.

Principle: This qualitative method relies on the oxidizing property of ozone. Ozone oxidizes

iodide to iodine, which then reacts with starch to produce a characteristic blue color.
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Materials:

Potassium iodide (KI)

Starch

Filter paper

Procedure:

A solution of potassium iodide and starch is prepared.

Strips of filter paper are soaked in the solution and then dried.

The prepared test paper is exposed to the air.

The degree and rate of the color change to blue indicate the relative presence of ozone.

The Discovery of the Atmospheric Ozone Layer
While Schönbein had suggested the presence of ozone in the atmosphere, it was the study of

the solar spectrum that confirmed its existence and location in the upper atmosphere.[4]

1880: W. N. Hartley proposed that the sharp cut-off in the ultraviolet (UV) region of the solar

spectrum was due to the absorption of this radiation by ozone in the atmosphere.[6] This

was based on his laboratory observations of UV absorption by ozone.

1913: French physicists Charles Fabry and Henri Buisson made precise measurements of

the UV spectrum of the sun.[6][7] Their work provided the first quantitative estimate of the

total amount of atmospheric ozone, concluding it was equivalent to a layer approximately 5

mm thick at standard temperature and pressure.[7]

1917: Further confirmation came from Fowler and Strutt (who later became Lord Rayleigh),

who identified absorption bands in the solar spectrum that were consistent with those of

ozone observed in the laboratory.[7]

The Chapman Cycle: A Theoretical Framework
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In 1930, British mathematician and geophysicist Sydney Chapman proposed the first

theoretical mechanism for the formation and destruction of ozone in the stratosphere, now

known as the Chapman cycle or the ozone-oxygen cycle.[8][9][10][11][12] This photochemical

theory provided a fundamental understanding of the natural balance of stratospheric ozone.
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Caption: The Chapman Cycle illustrating the formation and destruction of stratospheric ozone.

Ground-Based Measurement: The Dobson
Spectrophotometer
The 1920s marked a significant leap in ozone measurement with the invention of the Dobson

spectrophotometer by Gordon M. B. Dobson.[13][14][15][16][17][18][19][20] This instrument

became the standard for ground-based total ozone monitoring for many decades and led to the

establishment of a global network of observing stations, especially during the International

Geophysical Year of 1957-58.[7][20]

Principle: The instrument measures the total column ozone by comparing the relative

intensities of two wavelengths of solar UV radiation at the Earth's surface. One wavelength is
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strongly absorbed by ozone, while the other is only weakly absorbed.[13][14][16] The ratio of

these intensities is used to calculate the total amount of ozone in the atmospheric column

above the instrument.

Apparatus:

A double monochromator to isolate the desired UV wavelengths.

A photomultiplier tube to detect the light intensity.

An optical wedge for balancing the intensities of the two wavelengths.

Procedure (Direct Sun Measurement):

The instrument is pointed directly at the sun.

The monochromator selects a pair of UV wavelengths (e.g., 305.5 nm and 325.4 nm).

The light from these two wavelengths is passed through the instrument.

The operator adjusts a calibrated dial connected to the optical wedge until the intensities

of the two wavelengths are equal, as indicated by the photomultiplier tube.

The reading on the dial is used, along with the solar zenith angle, to calculate the total

column ozone.

Data Unit: The results are expressed in Dobson Units (DU). One Dobson Unit is defined as

the thickness of 0.01 mm of pure ozone at standard temperature (0°C) and pressure (1 atm).

[21]
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Historical Ozone
Measurement
Milestones

Year Key Scientist(s) Contribution

Discovery of Ozone 1839 C. F. Schönbein

Identified and named

ozone based on its

characteristic odor

during electrolysis

experiments.[1][2][3]

Determination of

Ozone's Formula
1865 J-L. Soret

Determined the

chemical formula of

ozone to be O₃.[3]

First Suggestion of

Atmospheric Ozone
1880 W. N. Hartley

Proposed that the UV

cut-off in the solar

spectrum was due to

ozone absorption.[6]

Confirmation of the

Ozone Layer
1913 C. Fabry & H. Buisson

Confirmed the

presence of the ozone

layer and made the

first quantitative

estimate of its

thickness.[6][7]

Invention of the

Spectrophotometer
1924 G. M. B. Dobson

Invented the first

instrument for routine

measurement of total

atmospheric ozone.

[13][14]

Photochemical Theory

of Ozone
1930 S. Chapman

Described the

mechanism of ozone

formation and

destruction in the

stratosphere.[8][10]
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Satellite-Based Ozone Measurement: A Global
Perspective
The advent of the space age revolutionized ozone monitoring, providing a global and

continuous view of the ozone layer.

The idea of measuring ozone from space was first put forward in 1957.[22] The first successful

implementation was the Backscatter Ultraviolet (BUV) instrument on the Nimbus 4 satellite,

launched in 1970.[22] The modern era of continuous global ozone monitoring began with the

launch of the Nimbus 7 satellite in 1978, which carried two key instruments: the Solar

Backscatter Ultraviolet (SBUV) and the Total Ozone Mapping Spectrometer (TOMS).[22][23]

[24] These instruments were instrumental in confirming the existence and scale of the Antarctic

ozone hole, which was first reported by scientists from the British Antarctic Survey in 1985

based on ground-based Dobson spectrophotometer readings.[15][24][25][26][27][28]
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Caption: Workflow for satellite-based ozone measurement using the backscatter ultraviolet

technique.
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This guide has outlined the foundational discoveries and the evolution of measurement

techniques that have been crucial to our understanding of atmospheric ozone. The progression

from simple chemical tests to sophisticated satellite-based systems illustrates a remarkable

journey of scientific inquiry and technological innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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